4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride

• IUPAC Name: 4-[4-[2-(diethylamino)ethoxy]phenyl]butan-2-one;hydrochloride
• InChI: InChI=1S/C16H25NO2.ClH/c1-4-17(5-2)12-13-19-16-10-8-15(9-11-16)7-6-14(3)18;/h8-11H,4-7,12-13H2,1-3H3;1H
• InChI Key: SRZAGPXFYHYQFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)CCC(=O)C.Cl
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 299.83 g/mol

Description

4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride, also known as 4-EMC, is a synthetic cathinone that belongs to the class of substituted phenethylamines. It is a designer drug that is commonly used as a research chemical. The compound was first synthesized in the year 2010 and has since gained popularity in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride is not well understood. However, it is believed to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which increases the levels of these neurotransmitters in the brain. This leads to increased stimulation and euphoria, which are the primary effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in animal models. The compound has been shown to increase locomotor activity, heart rate, and blood pressure. It also increases the release of dopamine, serotonin, and norepinephrine in the brain, which leads to increased stimulation and euphoria.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride in lab experiments include its potent stimulant and empathogenic effects, which make it useful for studying the central nervous system. However, the limitations of using the compound include its potential for abuse and toxicity, which makes it unsuitable for human consumption.

Future Directions

There are several future directions for research on 4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride. One potential direction is the development of new drugs based on the compound for the treatment of various disorders such as depression, anxiety, and addiction. Another direction is the study of the long-term effects of the compound on the central nervous system and its potential for neurotoxicity. Additionally, further research is needed to understand the exact mechanism of action of the compound and its potential for abuse and toxicity.
In conclusion, this compound is a synthetic cathinone that has gained popularity in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. It is important to note that the compound should be used only for scientific research purposes and not for human consumption.

Scientific Research Applications

4-{4-[2-(diethylamino)ethoxy]phenyl}butan-2-one hydrochloride has been extensively studied for its potential applications in various fields such as medicine, pharmacology, and neuroscience. The compound has been shown to have stimulant and empathogenic effects, which makes it useful for studying the central nervous system. It has also been used in the development of new drugs for the treatment of various disorders such as depression, anxiety, and addiction.